Cas no 528607-56-9 (L-Proline, 3-(4-methoxyphenyl)-, (3R)-)

(3R)-3-(4-Methoxyphenyl)-L-proline is a non-proteinogenic amino acid derivative featuring a chiral center at the 3-position, where the 4-methoxyphenyl substituent enhances its steric and electronic properties. This compound is valuable in asymmetric synthesis and pharmaceutical research due to its rigid proline backbone, which promotes stereocontrol in catalytic reactions. The methoxy group offers additional functionalization potential, making it useful for designing peptidomimetics or chiral ligands. Its high enantiomeric purity ensures reproducibility in applications such as organocatalysis or medicinal chemistry. The compound’s structural features contribute to improved solubility and stability compared to simpler proline derivatives, facilitating its use in complex synthetic pathways.

L-Proline, 3-(4-methoxyphenyl)-, (3R)- structure

528607-56-9 structure

Product Name:L-Proline, 3-(4-methoxyphenyl)-, (3R)-

CAS No:528607-56-9

MF:C₁₂H₁₅NO₃

MW:221.252403497696

CID:4022126

Update Time:2025-06-12

L-Proline, 3-(4-methoxyphenyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

- L-Proline, 3-(4-methoxyphenyl)-, (3R)-
- Inchi： 1S/C12H15NO3/c1-16-9-4-2-8(3-5-9)10-6-7-13-11(10)12(14)15/h2-5,10-11,13H,6-7H2,1H3,(H,14,15)/t10-,11+/m1/s1
- InChI Key： RDVIXGZXPQNHSC-MNOVXSKESA-N
- SMILES： C(O)(=O)[C@@H]1[C@@H](C2=CC=C(OC)C=C2)CCN1

Experimental Properties

Density: 1.194±0.06 g/cm3(Predicted)
Boiling Point: 409.6±45.0 °C(Predicted)
pka: 2.21±0.40(Predicted)

L-Proline, 3-(4-methoxyphenyl)-, (3R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-20775979-1.0g	(2R,3R)-3-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid	528607-56-9	95%	1.0g	$0.0	2023-01-07

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Additional information on L-Proline, 3-(4-methoxyphenyl)-, (3R)-

Introduction to L-Proline, 3-(4-methoxyphenyl)-, (3R)- (CAS No: 528607-56-9)

L-Proline, 3-(4-methoxyphenyl)-, (3R)-, identified by its CAS number 528607-56-9, is a significant compound in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic and diagnostic contexts.

The compound L-Proline, 3-(4-methoxyphenyl)-, (3R)- belongs to the class of amino acid derivatives, specifically featuring a proline backbone with a 4-methoxyphenyl substituent. The (3R) configuration indicates the stereochemical arrangement of the molecule, which is crucial for its biological activity. This stereochemistry influences how the molecule interacts with biological targets, making it a subject of intense study in medicinal chemistry.

Recent research has highlighted the importance of this compound in the development of novel pharmaceutical agents. The methoxyphenyl group introduces a hydrophobic moiety that can enhance binding affinity to specific protein targets. This feature makes L-Proline, 3-(4-methoxyphenyl)-, (3R)- a promising candidate for designing small-molecule inhibitors and modulators.

In particular, studies have demonstrated its potential in targeting enzymes involved in inflammatory pathways. The structural motif of this compound resembles natural ligands that interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). By modulating these enzymes, the compound may offer therapeutic benefits in conditions like arthritis and other inflammatory disorders.

The synthesis of L-Proline, 3-(4-methoxyphenyl)-, (3R)- involves sophisticated organic chemistry techniques. The stereochemical integrity at the proline ring is maintained through careful control of reaction conditions and catalyst selection. Advances in chiral synthesis have enabled more efficient and scalable production methods, making it feasible for large-scale applications in drug development.

Moreover, computational studies have been instrumental in understanding the molecular interactions of this compound. Molecular dynamics simulations and docking studies have revealed insights into its binding mode with biological targets. These computational approaches complement experimental efforts by providing predictive models that guide the design of next-generation derivatives.

The pharmacokinetic properties of L-Proline, 3-(4-methoxyphenyl)-, (3R)- are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy. Preliminary studies suggest that the methoxyphenyl group enhances lipophilicity, which could influence its bioavailability and tissue distribution.

Future research directions include exploring the compound's potential in combination therapies. By pairing it with other bioactive molecules, synergistic effects may be achieved that could lead to more effective treatments for complex diseases. Additionally, investigating its role in drug delivery systems could open new avenues for targeted therapy.

In conclusion, L-Proline, 3-(4-methoxyphenyl)-, (3R)- (CAS No: 528607-56-9) represents a significant advancement in biomedical research. Its unique structure and functional properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing various medical challenges.